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Compound of Interest

Compound Name: Dodine

Cat. No.: B1670866 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Dodine Fungicide

Introduction
Dodine, an aliphatic nitrogen fungicide and bactericide, is chemically identified as 1-

dodecylguanidinium acetate.[1][2][3] It has been utilized in agriculture since the 1950s for the

control of a variety of fungal diseases on fruit and ornamental crops.[4] Notably, it is effective

against apple and pear scab, cherry leaf spot, and peach leaf curl.[4][5] The mode of action of

dodine involves the disruption of the fungal cell membrane, leading to the loss of essential

cellular components and inhibition of fungal growth.[5][6][7] This document provides a

comprehensive overview of the physical and chemical properties of dodine, intended for

researchers, scientists, and professionals in drug development.
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Identifier Value

Common Name Dodine[1][7]

IUPAC Name 1-dodecylguanidinium acetate[1][2][8]

CAS Name dodecylguanidine monoacetate[1][2]

CAS Registry Number 2439-10-3[1][5][7][8][9][10][11]

Molecular Formula C15H33N3O2[1][2][3][4][8][12]

Molecular Weight 287.44 g/mol [3][5][7][8][9][11]

Chemical Structure (Image of the chemical structure of Dodine)

Physicochemical Properties
The physical and chemical characteristics of dodine are crucial for understanding its

environmental fate, biological activity, and formulation development.

Quantitative Physicochemical Data
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Property Value Conditions

Physical State
White to slightly yellow

crystalline solid[1][4][5]
Room Temperature

Melting Point 133.2 - 136 °C[1][3][4][5]

Boiling Point
Decomposes at ~200 °C

before boiling[1][12]

Vapor Pressure <5.49 x 10⁻⁶ Pa 50 °C[1]

Water Solubility 630 mg/L 25 °C[5]

870 mg/L 20 °C, pH 4.9[1]

930 mg/L 20 °C, pH 6.9[1]

790 mg/L 20 °C, pH 9.1[1]

Solubility in Organic Solvents
Soluble in methanol and

ethanol[5]
Room Temperature

n-octanol: 16.54 g/L 20 °C[1]

Soluble in DMSO[8]

Insoluble in most other organic

solvents[4][5]

Octanol-Water Partition

Coefficient (log Pow)
0.87 20-25 °C, pH 4.6[1]

0.96 20-25 °C, pH 9.3[1]

Dissociation Constant (pKa) >13 (strong base)[10]

Chemical Stability
Dodine is stable under normal temperature and storage conditions, both as a solid and in

solution under moderately acidic or alkaline environments.[4] Under highly alkaline conditions,

the free base can be liberated.[4]
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Hydrolysis: Dodine is stable to hydrolysis. Studies have shown no significant degradation at

pH 4, 7, and 9 in sterile, dark conditions over a 30-day period at 25 °C.[1]

Photodegradation: Information on the photodegradation of dodine is limited in the provided

search results.

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of dodine are

often proprietary. However, standardized methods, such as those established by the

Organisation for Economic Co-operation and Development (OECD), are typically employed.
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Caption: A generalized workflow for the determination of physicochemical properties of a test

substance.
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Solubility (OECD 105): The flask method is commonly used. A surplus of the test substance

is agitated in water at a specific temperature until equilibrium is reached. The concentration

of the substance in the aqueous solution is then determined by a suitable analytical method.

Vapor Pressure (OECD 104): The vapor pressure is often determined using methods like gas

saturation or effusion.

Octanol-Water Partition Coefficient (OECD 107): The shake-flask method is a common

technique. The test substance is dissolved in a mixture of n-octanol and water, and after

equilibration, the concentration in each phase is measured.

Mechanism of Action
The primary mode of action of dodine as a fungicide is the disruption of the fungal cell

membrane. The cationic guanidinium head group of the dodine molecule interacts with the

anionic components of the fungal membrane, while the lipophilic dodecyl tail inserts into the

lipid bilayer. This leads to a loss of membrane integrity, leakage of essential cellular contents,

and ultimately, cell death.
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Caption: Proposed mechanism of action of dodine leading to fungal cell membrane disruption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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